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Compound of Interest

Compound Name: Tetrapropylammonium bisulfate

Cat. No.: B049475

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
tetrapropylammonium bisulfate. The information is curated for professionals in research and
development, with a focus on clarity, data presentation, and experimental context.

Core Physical and Chemical Properties

Tetrapropylammonium bisulfate is a quaternary ammonium salt that sees significant use as
an ion-pair reagent in analytical chromatography and as a phase-transfer catalyst in organic
synthesis.[1] Its efficacy in these applications is intrinsically linked to its physical properties.

Property Value Reference(s)
Molecular Formula C12H29NO4S [21[31[4]
Molecular Weight 283.43 g/mol [21[31[415]16117118]
Appearance White to off-white solid/crystals  [2][5]
Melting Point 158-160 °C [11[2]31I5][8]
Solubility Slightly soluble in methanol Be

and water
Hygroscopicity Hygroscopic [31[8]
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Spectroscopic Data
Ultraviolet (UV) Absorption

The UV absorption profile of tetrapropylammonium bisulfate is a critical parameter for its
application in chromatography, ensuring minimal interference with the detection of analytes.

Maximum Absorbance

Wavelength (A) (Amax) Reference(s)
210 nm 0.05 [213105]
220 nm 0.04 [2113115]
230 nm 0.03 [213105]
260 nm 0.02 [21[31[5]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of
tetrapropylammonium bisulfate are not extensively detailed in the literature, the following
methodologies represent standard approaches for compounds of this class.

Melting Point Determination

The melting point of a solid is a fundamental indicator of its purity. A sharp melting range
typically signifies a high degree of purity.

Methodology:

e Sample Preparation: A small amount of finely powdered, dry tetrapropylammonium
bisulfate is packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the
heating block.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal disappears is recorded as
the end of the melting range.

Solubility Determination

Solubility is a key parameter influencing the choice of solvents for reactions, purifications, and
analytical methods.

Methodology:

Solvent Selection: A known volume of the solvent of interest (e.g., water, methanol) is placed
in a thermostatically controlled vessel.

o Equilibration: The solvent is allowed to reach a constant temperature.

o Solute Addition: A pre-weighed amount of tetrapropylammonium bisulfate is added to the
solvent with continuous stirring.

e Saturation: The addition of the solute continues until a saturated solution is formed, indicated
by the presence of undissolved solid.

e Analysis: An aliquot of the supernatant is carefully removed, ensuring no solid particles are
transferred. The concentration of the dissolved tetrapropylammonium bisulfate in the
aliquot is determined using a suitable analytical technique, such as gravimetric analysis after
solvent evaporation or titration.

Application in lon-Pair Chromatography

Tetrapropylammonium bisulfate is frequently employed as an ion-pairing reagent in
reversed-phase high-performance liquid chromatography (HPLC) for the separation of anionic
analytes. The underlying principle involves the formation of a neutral ion pair that can be
retained by the non-polar stationary phase.
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Caption: Mechanism of lon-Pair Chromatography with Tetrapropylammonium.

General Synthesis Workflow

The synthesis of tetrapropylammonium bisulfate can be achieved through the neutralization
of tetrapropylammonium hydroxide with sulfuric acid. This acid-base reaction yields the desired

salt and water.
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Caption: General Synthesis Route for Tetrapropylammonium Bisulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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